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Compound of Interest

Compound Name: Benzene, propoxy-

Cat. No.: B152792

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
regulatory compliance. This guide provides essential safety and logistical information for the
proper disposal of propoxybenzene (also known as phenyl propyl ether).

Safety and Hazard Information

Propoxybenzene is a chemical compound that requires careful handling due to its potential
hazards. It is known to cause skin and serious eye irritation.[1] Therefore, appropriate personal
protective equipment (PPE), including protective gloves and eye protection, should always be
worn when handling this substance.[1] Work should be conducted in a well-ventilated area or
under a chemical fume hood to avoid inhalation of vapors.[2]

Quantitative Data for Propoxybenzene

The following table summarizes the key physical and chemical properties of propoxybenzene.
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Property Value

Chemical Formula CoH120

Molecular Weight 136.19 g/mol

Physical State Liquid (at 20°C)[1]

Appearance Clear, Colorless to Almost Colorless[1]
Melting Point -28°C[1]

Boiling Point 190°C[1]

Relative Density 0.95[1]

CAS Number 622-85-5[1]

Disposal Procedures

The disposal of propoxybenzene must be carried out in accordance with local, state, and
federal regulations. It should not be disposed of down the sink or in regular trash.[3] As a
flammable liquid, specific procedures must be followed.

Experimental Protocol for Waste Collection and Disposal:

o Segregation: Collect waste propoxybenzene in a dedicated, properly labeled, and compatible
waste container.[3][4] Do not mix it with other waste streams, especially incompatible
materials such as oxidizing agents.[1][2] It is best practice to separate halogenated and non-
halogenated solvent waste.[5]

o Container: The waste container must be in good condition, leak-proof, and have a secure
cap.[4] The original container of the chemical can often be used for waste collection.[4]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name, "Propoxybenzene."[3] Avoid using abbreviations or chemical formulas.

» Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)
that is under the control of the laboratory supervisor.[3] The storage area should be cool,
dark, and well-ventilated.[1]
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e Pickup Request: Once the container is ready for disposal, complete a hazardous material
pickup request form provided by your institution's Environmental Health and Safety (EHS)
office.[4]

o Disposal: Your institution's EHS personnel will collect the waste and ensure it is transported
to a licensed hazardous waste disposal facility for proper treatment, which may include
incineration or fuel blending.[4][5]

Logical Workflow for Propoxybenzene Disposal

The following diagram illustrates the step-by-step process for the safe disposal of
propoxybenzene.
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Propoxybenzene Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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